3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4O2S
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 3-[(4-fluorophenoxy)methyl]-6-(3-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4O2S/c1-23-14-4-2-3-11(9-14)16-21-22-15(19-20-17(22)25-16)10-24-13-7-5-12(18)6-8-13/h2-9H,10H2,1H3
• InChI Key: TUKBFRYQOBGOFJ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F

Description

3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a triazolothiadiazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the growth of bacteria and fungi by disrupting their cell membrane and cell wall synthesis. The antiviral activity of this compound is attributed to its ability to inhibit viral replication.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied. This compound has been found to exhibit low toxicity and good pharmacokinetic properties. It has also been reported to have a good solubility profile. In vitro studies have shown that this compound can penetrate the blood-brain barrier, indicating its potential application in the treatment of central nervous system disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its diverse range of activities, low toxicity, and good pharmacokinetic properties. However, the limitations of using this compound include its high cost of synthesis and the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for the use of 3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in scientific research. One such direction is the development of analogs of this compound with improved pharmacokinetic properties and reduced toxicity. Another direction is the investigation of the potential of this compound in the treatment of central nervous system disorders. Furthermore, the use of this compound as a lead molecule for the development of new drugs with diverse activities is another potential future direction.

Synthesis Methods

The synthesis of 3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported using various methods. One such method involves the reaction of 4-fluorobenzyl bromide with 3-methoxyphenyl hydrazine and potassium thiocyanate to form 3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. This method is efficient and yields the desired product in good yields.

Scientific Research Applications

3-[(4-Fluorophenoxy)methyl]-6-(3-methoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in various fields of scientific research. This compound has been reported to exhibit antitumor, antibacterial, antifungal, and antiviral activities. It has also been found to possess antioxidant and anti-inflammatory properties. Due to its diverse range of activities, this compound has been extensively studied in the field of medicinal chemistry.